Cas no 2227718-85-4 ((2S)-2-amino-2-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-ol)

• Product Name: (2S)-2-amino-2-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-ol
• CAS No: 2227718-85-4
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 5772385
• PubChem ID: 165609245
• Update Time: 2025-06-08

(2S)-2-amino-2-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ol
• 2227718-85-4
• EN300-1745582
• (2S)-2-amino-2-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-ol

• Inchi： 1S/C8H10N4O/c9-6(5-13)7-4-8-10-2-1-3-12(8)11-7/h1-4,6,13H,5,9H2/t6-/m1/s1
• InChI Key： GXUPZDKSPHNECA-ZCFIWIBFSA-N
• SMILES： OC[C@H](C1C=C2N=CC=CN2N=1)N

Computed Properties

• Exact Mass: 178.08546096g/mol
• Monoisotopic Mass: 178.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 76.4Ų

Additional information on (2S)-2-amino-2-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-ol

Introduction to (2S)-2-amino-2-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ol (CAS No. 2227718-85-4)

(2S)-2-amino-2-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ol (CAS No. 2227718-85-4) is a promising compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as SAR407899, has garnered significant attention due to its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, biological activities, and recent advancements in its research and development.

The chemical structure of (2S)-2-amino-2-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ol is characterized by a pyrazolo[1,5-a]pyrimidine core linked to an amino alcohol moiety. The pyrazolo[1,5-a]pyrimidine scaffold is a well-known privileged structure in medicinal chemistry, often associated with potent biological activities such as kinase inhibition and receptor modulation. The presence of the amino alcohol group adds further functional diversity, contributing to the compound's unique pharmacological profile.

One of the key areas of research for (2S)-2-amino-2-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ol is its potential as a selective inhibitor of cyclin-dependent kinases (CDKs). CDKs are critical enzymes involved in cell cycle regulation and are often dysregulated in various cancers. Recent studies have demonstrated that this compound exhibits potent and selective inhibition of CDK9, a key regulator of transcription elongation and cell survival. By selectively targeting CDK9, (2S)-2-amino-2-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ol has shown promise in inducing apoptosis in cancer cells while minimizing off-target effects on normal cells.

In addition to its anti-cancer properties, (2S)-2-amino-2-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ol has also been investigated for its potential neuroprotective effects. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neuronal function and cell death. Preclinical studies have shown that this compound can effectively reduce neuroinflammation and protect neurons from oxidative stress and apoptosis. These findings suggest that (2S)-2-amino-2-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ol may have therapeutic potential in the treatment of these debilitating conditions.

The pharmacokinetic properties of (2S)-2-amino-2-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ol have also been extensively studied. Research has shown that the compound exhibits favorable oral bioavailability and good tissue distribution, making it suitable for systemic administration. Furthermore, it has demonstrated low toxicity in preclinical models, which is a crucial factor for its development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-2-amino-2-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ol in human subjects. Early phase I trials have shown promising results, with the compound being well-tolerated at therapeutic doses. Ongoing phase II trials are focusing on specific indications such as advanced solid tumors and neurodegenerative diseases. These trials will provide valuable insights into the compound's therapeutic potential and help guide its further development.

In conclusion, (2S)-2-amino-2-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ol (CAS No. 2227718-85-4) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for the treatment of various diseases. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for improving patient outcomes and advancing medical science.